Cas no 2229629-03-0 (2-{5-(4-fluorophenyl)furan-2-yloxy}ethan-1-amine)

• Product Name: 2-{5-(4-fluorophenyl)furan-2-yloxy}ethan-1-amine
• CAS No: 2229629-03-0
• MF: C₁₂H₁₂FNO₂
• MW: 221.227586746216
• CID: 6420252
• PubChem ID: 165713857
• Update Time: 2025-06-13

2-{5-(4-fluorophenyl)furan-2-yloxy}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-fluorophenyl)furan-2-yloxy}ethan-1-amine
• EN300-1748748
• 2229629-03-0
• 2-{[5-(4-fluorophenyl)furan-2-yl]oxy}ethan-1-amine

• Inchi： 1S/C12H12FNO2/c13-10-3-1-9(2-4-10)11-5-6-12(16-11)15-8-7-14/h1-6H,7-8,14H2
• InChI Key： WXVFOVOCQNAKAD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C(OCCN)O1

Computed Properties

• Exact Mass: 221.08520679g/mol
• Monoisotopic Mass: 221.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.4Ų

Additional information on 2-{5-(4-fluorophenyl)furan-2-yloxy}ethan-1-amine

Introduction to 2-{5-(4-fluorophenyl)furan-2-yloxy}ethan-1-amine (CAS No: 2229629-03-0)

2-{5-(4-fluorophenyl)furan-2-yloxy}ethan-1-amine, identified by the CAS number 2229629-03-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, incorporating both aromatic and heterocyclic moieties, which contribute to its potential biological activity. The presence of a fluorine atom at the para position of the phenyl ring and the connectivity between the furan ring and an amine-bearing ethyl chain introduce specific electronic and steric properties, making this molecule a promising candidate for further investigation.

The structural motif of 2-{5-(4-fluorophenyl)furan-2-yloxy}ethan-1-amine is particularly intriguing due to its combination of a furan scaffold, which is known for its role in various bioactive natural products and pharmaceuticals, with an ethylamine side chain. The 4-fluorophenyl group introduces a fluorine atom, which is widely utilized in medicinal chemistry for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. This strategic placement of fluorine can enhance the compound's interaction with biological targets while minimizing off-target effects.

In recent years, there has been a growing interest in exploring the pharmacological potential of furan derivatives, particularly those incorporating fluorinated aromatic rings. Studies have demonstrated that such compounds often exhibit desirable properties such as improved solubility, better membrane permeability, and enhanced binding affinity to protein targets. The amine functionality at the terminal position of the ethyl chain further expands the chemical space for modifications, allowing for the development of derivatives with tailored biological activities.

One of the most compelling aspects of 2-{5-(4-fluorophenyl)furan-2-yloxy}ethan-1-amine is its potential as a building block for more complex drug candidates. The combination of the furan ring and the amine group provides multiple sites for chemical modification, enabling researchers to explore diverse pharmacological pathways. For instance, modifications at the amine moiety can introduce polar or charged groups to enhance interactions with specific biological targets, while alterations at the furan ring can fine-tune electronic properties and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for their biological activity. These tools allow researchers to predict how 2-{5-(4-fluorophenyl)furan-2-yloxy}ethan-1-amine might interact with various enzymes and receptors, providing insights into its potential therapeutic applications. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases and other enzymes involved in critical signaling pathways related to inflammation, cancer, and neurodegenerative diseases.

The synthesis of 2-{5-(4-fluorophenyl)furan-2-yloxy}ethan-1-amine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as nucleophilic substitution reactions, etherification processes, and protection-deprotection strategies to achieve the desired connectivity between the furan ring and the amine-bearing ethyl chain. The introduction of the fluorine atom at the para position of the phenyl ring requires precise control over reaction conditions to ensure high yield and purity.

The fluorination step is particularly critical and often involves palladium-catalyzed cross-coupling reactions or direct fluorination methods. These techniques allow for the introduction of fluorine atoms with high selectivity, which is essential for maintaining the compound's structural integrity and biological efficacy. The successful synthesis of 2-{5-(4-fluorophenyl)furan-2-yloxy}ethan-1-amine underscores the growing sophistication in synthetic methodologies within pharmaceutical chemistry.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-{5-(4-fluorophenyl)furan-2-yloxy}ethan-1-amine are expected to play a crucial role in drug discovery efforts. Their unique structural features offer opportunities for designing molecules with enhanced potency, selectivity, and pharmacokinetic profiles. Furthermore, their amenability to structural modifications makes them valuable tools for understanding structure-activity relationships (SAR) in medicinal chemistry.

The potential applications of 2-{5-(4-fluorophenyl)furan-2-yloxy}ethan-1-amine extend beyond traditional small-molecule drug development. Its structural framework could be adapted for use in designing biologics or conjugates that leverage its ability to cross-link with other biomolecules or targeting agents. Such applications would open up new avenues for therapeutic intervention in areas where small molecules alone may not be sufficient.

In conclusion, 2-{5-(4-fluorophenyl)furan-2-yloxy}ethan-1-am ine (CAS No: 2229629-03) represents a fascinating example of how structural complexity can lead to novel pharmacological opportunities. Its combination of a furan scaffold with a fluorinated phenyl ring and an amine-bearing ethyl chain positions it as a versatile intermediate for drug discovery. As research progresses，this compound will undoubtedly continue to inspire innovative approaches in medicinal chemistry，contributing to advancements in human health and disease treatment.